7-Chloro-3,4-dihydro-6-methyl-2(1H)-quinoxalinone
Cat. No. B8295820
M. Wt: 196.63 g/mol
InChI Key: OPRSWCCZHUOIKY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06251903B1
Procedure details
A solution of N-(4′-chloro-5′-methyl-2′-nitrophenyl)glycine sodium salt (0.300 g, 1.23 mmol, as prepared above) and tin (11) chloride dihydrate (0.830 g, 3.68 mmol, Aldrich, used as received) in ethanol (4.0 mL) was refluxed for 30 min. It was then cooled to room temperature and the precipitated solid was filtered, washed with ethanol (1.0 mL) and dried under vacuum to yield 0.160 g (66%) of the title compound as a yellow powder; 1H NMR (DMSO-d6): δ 2.099 (s, 3H), 3.655 (s, 2H), 6.037 (s, 1H), 6.538 (s, 1H), 6.685 (s, 1H), 10.241 (s, 1H).
Name
N-(4′-chloro-5′-methyl-2′-nitrophenyl)glycine sodium salt
Quantity
0.3 g
Type
reactant
Reaction Step One
Name
Yield
66%
Identifiers
|
REACTION_CXSMILES
|
[Na+].[Cl:2][C:3]1[C:8]([CH3:9])=[CH:7][C:6]([NH:10][CH2:11][C:12]([O-])=[O:13])=[C:5]([N+:15]([O-])=O)[CH:4]=1.O.O.[Sn](Cl)Cl>C(O)C>[Cl:2][C:3]1[CH:4]=[C:5]2[C:6]([NH:10][CH2:11][C:12](=[O:13])[NH:15]2)=[CH:7][C:8]=1[CH3:9] |f:0.1,2.3.4|
|
Inputs
Step One
|
Name
|
N-(4′-chloro-5′-methyl-2′-nitrophenyl)glycine sodium salt
|
|
Quantity
|
0.3 g
|
|
Type
|
reactant
|
|
Smiles
|
[Na+].ClC1=CC(=C(C=C1C)NCC(=O)[O-])[N+](=O)[O-]
|
|
Name
|
|
|
Quantity
|
0.83 g
|
|
Type
|
reactant
|
|
Smiles
|
O.O.[Sn](Cl)Cl
|
|
Name
|
|
|
Quantity
|
4 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)O
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
the precipitated solid was filtered
|
WASH
|
Type
|
WASH
|
|
Details
|
washed with ethanol (1.0 mL)
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried under vacuum
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC1=C(C=C2NCC(NC2=C1)=O)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.16 g | |
| YIELD: PERCENTYIELD | 66% | |
| YIELD: CALCULATEDPERCENTYIELD | 66.2% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
